Cas no 276691-44-2 (3,6-Dimethyl-N~1~,N~4~-bis[3-(trifluoromethyl)phenyl]-1,2,4,5-tetrazine-1,4-dicarboxamide)

• Product Name: 3,6-Dimethyl-N~1~,N~4~-bis[3-(trifluoromethyl)phenyl]-1,2,4,5-tetrazine-1,4-dicarboxamide
• CAS No: 276691-44-2
• MF: C₂₀H₁₆F₆N₆O₂
• MW: 486.370464324951
• CID: 2838927
• Update Time: 2023-08-07

3,6-Dimethyl-N~1~,N~4~-bis[3-(trifluoromethyl)phenyl]-1,2,4,5-tetrazine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-N~1~,N~4~-bis[3-(trifluoromethyl)phenyl]-1,2,4,5-tetrazine-1,4-dicarboxamide

• Inchi： 1S/C20H16F6N6O2/c1-11-29-32(18(34)28-16-8-4-6-14(10-16)20(24,25)26)12(2)30-31(11)17(33)27-15-7-3-5-13(9-15)19(21,22)23/h3-10H,1-2H3,(H,27,33)(H,28,34)
• InChI Key： HLOQJMTXQSBGLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(N1C(C)=NN(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C(C)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 774
• XLogP3: 5.1
• Topological Polar Surface Area: 89.4